Cas no 20981-79-7 (3,5-Diiodophenol)

• Product Name: 3,5-Diiodophenol
• CAS No: 20981-79-7
• MF: C₆H₄I₂O
• MW: 345.904306411743
• MDL: MFCD12405421
• CID: 1040273
• PubChem ID: 15505783
• Update Time: 2025-06-27

3,5-Diiodophenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Diiodophenol
• 3,5-diiodo-phenol
• 3,5-Diiod-phenol
• 3,5-Dijod-phenol
• AG-E-54005
• AGN-PC-00PH26
• ANW-67837
• CTK4E5597
• MB11867
• Phenol, 3,5-diiodo-
• SureCN1687060
• MFCD12405421
• CS-0237106
• Q223017
• DTXSID80573449
• SCHEMBL1687060
• DA-24614
• 20981-79-7
• SY162515
• EN300-178001

• MDL： MFCD12405421
• Inchi： 1S/C6H4I2O/c7-4-1-5(8)3-6(9)2-4/h1-3,9H
• InChI Key： KYRNAIDRKAWDLJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)O)I

Computed Properties

• Exact Mass: 345.83516g/mol
• Monoisotopic Mass: 345.83516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Iodophenols

Additional information on 3,5-Diiodophenol

3,5-Diiodophenol (CAS No. 20981-79-7): An Overview of Its Properties, Applications, and Recent Research

3,5-Diiodophenol (CAS No. 20981-79-7) is a versatile compound with significant applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its unique molecular structure, which consists of a phenol ring substituted with two iodine atoms at the 3 and 5 positions. The presence of these iodine atoms imparts distinct chemical and physical properties to the molecule, making it a valuable reagent in numerous scientific and industrial processes.

The chemical formula of 3,5-Diiodophenol is C₆H₄I₂O₂, and its molecular weight is approximately 319.9 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 160 to 162°C, and it exhibits moderate stability under standard laboratory conditions.

In the realm of medicinal chemistry, 3,5-Diiodophenol has garnered attention due to its potential therapeutic applications. Recent studies have explored its use as an intermediate in the synthesis of various pharmaceuticals, particularly those targeting thyroid disorders and cancer. The iodine atoms in the molecule can be readily functionalized or replaced with other groups, making it a valuable starting material for the development of novel drugs.

One notable application of 3,5-Diiodophenol is in the synthesis of radioisotopes for medical imaging and therapy. Iodine-123 and Iodine-131 are commonly used radioisotopes in nuclear medicine for diagnosing and treating thyroid diseases. The ability to incorporate these radioisotopes into the phenolic structure of 3,5-Diiodophenol enhances its utility in this field. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of radiolabeled derivatives of 3,5-Diiodophenol, which showed promising results in targeted cancer therapy.

Beyond its medicinal applications, 3,5-Diiodophenol has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials such as conductive polymers and organic semiconductors. Research conducted at the University of California demonstrated that 3,5-Diiodophenol-based polymers exhibited enhanced electrical conductivity and stability under various environmental conditions. These findings open up new possibilities for the use of 3,5-Diiodophenol-derived materials in electronic devices and sensors.

In analytical chemistry, 3,5-Diiodophenol serves as a useful reagent for various analytical techniques. Its high reactivity with certain functional groups makes it an effective derivatizing agent for improving the detection sensitivity of target analytes. A recent study published in Analytical Chemistry highlighted the use of 3,5-Diiodophenol-based derivatization methods for the sensitive detection of trace amounts of environmental pollutants. The results showed that this approach significantly enhanced the detection limits and accuracy compared to traditional methods.

The environmental impact of chemicals is a growing concern in modern research. Studies on the biodegradability and ecotoxicity of 3,5-Diiodophenol have been conducted to ensure its safe use in various applications. A comprehensive review published in Environmental Science & Technology indicated that while 3,5-Diiodophenol exhibits moderate biodegradability under aerobic conditions, it may persist longer in anaerobic environments. Therefore, proper handling and disposal practices are recommended to minimize any potential environmental risks.

In conclusion, 3,5-Diiodophenol (CAS No. 20981-79-7) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical properties make it an essential reagent in medicinal chemistry, materials science, and analytical chemistry. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in modern scientific research.